1-(3-{[(6-ethoxy-1,3-benzothiazol-2-yl)thio]methyl}-2,4,6-trimethylphenyl)ethanone

• IUPAC Name: 1-[3-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanylmethyl]-2,4,6-trimethylphenyl]ethanone
• InChI: InChI=1S/C21H23NO2S2/c1-6-24-16-7-8-18-19(10-16)26-21(22-18)25-11-17-12(2)9-13(3)20(14(17)4)15(5)23/h7-10H,6,11H2,1-5H3
• InChI Key: FAYJSJVRWNPSBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC3=C(C(=C(C=C3C)C)C(=O)C)C
• Molecular Formula: C21H23NO2S2
• Molecular Weight: 385.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The benzothiazole ring system is aromatic and planar, while the ethoxy and thiomethyl substituents may add steric bulk. The presence of the ketone could introduce polarity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The benzothiazole ring might undergo electrophilic substitution reactions, while the ethoxy group could potentially be involved in nucleophilic substitution or elimination reactions. The ketone could be reduced or form derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its size, shape, charge distribution, and the nature of its functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target. Benzothiazoles are found in a variety of pharmaceuticals and exhibit diverse biological activities.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. Given the biological activity of other benzothiazole derivatives, it could be of interest in medicinal chemistry.